Cas no 6939-45-3 (1-carbamothioyl-3-methylthiourea)

• Product Name: 1-carbamothioyl-3-methylthiourea
• CAS No: 6939-45-3
• MF: C₃H₇N₃S₂
• MW: 149.237776994705
• CID: 1736700
• PubChem ID: 3032523
• Update Time: 2025-04-21

1-carbamothioyl-3-methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-carbamothioyl-3-methylthiourea
• 1-methyl 2,4-dithiobiuret
• BIURET, 1-METHYL-2,4-DITHIO-
• 1-methyl-dithiobiuret
• RD1658
• NSC57049
• BRN 1758795
• methyl dithiobiuret
• CTK2F5282
• 1-methyldithiobiuret
• Dithioallophansaeure-methylamid
• 1-methyl-2,4-dithiobiuret
• AC1MHU9C
• methyldithiobiuret
• 1-methyl 2,4-dithiobiuret; BIURET, 1-METHYL-2,4-DITHIO-; 1-methyl-dithiobiuret; RD1658; NSC57049; BRN 1758795; methyl dithiobiuret; CTK2F5282; 1-methyldithiobiuret; Dithioallophansaeure-methylamid; 1-methyl-2,4-dithiobiuret; AC1MHU9C; 1-Methyl-2,4-dithiobiuret; methyldithiobiuret;
• NSC-57049
• DTXSID10219505
• 4-04-00-00218 (Beilstein Handbook Reference)
• UNII-6GBY3J7A42
• 6GBY3J7A42
• AKOS006348847
• N-Methyl-N'-thiocarbamylthiourea
• SCHEMBL3078050
• THIOIMIDODICARBONIC DIAMIDE (((H2N)C(S))2NH), N-METHYL-
• 6939-45-3
• NSC 57049
• 1-methyl-2,4-dithiobiurete

• Inchi： 1S/C3H7N3S2/c1-5-3(8)6-2(4)7/h1H3,(H4,4,5,6,7,8)
• InChI Key： NHCNHWGNPGMBSS-UHFFFAOYSA-N
• SMILES： S=C(NC(N)=S)NC

Computed Properties

• Exact Mass: 149.00831
• Monoisotopic Mass: 149.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.364
• Boiling Point: 238.9°C at 760 mmHg
• Flash Point: 98.3°C
• Refractive Index: 1.678
• PSA: 50.08
• LogP: 0.80600